Cas no 200954-57-0 (1-hexanoyl-L-prolyl-L-tyrosinamide)

• Product Name: 1-hexanoyl-L-prolyl-L-tyrosinamide
• CAS No: 200954-57-0
• MF: C₂₀H₂₉N₃O₄
• MW: 375.461965322495
• CID: 1390369
• PubChem ID: 3075751
• Update Time: 2025-04-20

1-hexanoyl-L-prolyl-L-tyrosinamide Chemical and Physical Properties

Names and Identifiers

• 1-hexanoyl-L-prolyl-L-tyrosinamide
• L-tyrosinamide, 1-(1-oxohexyl)-L-prolyl-
• (2S)-N-[(2S)-1-amino-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]-1-hexanoylpyrrolidine-2-carboxamide
• CHEMBL98884
• 200954-57-0
• DTXSID30173913
• caproylprolyltyrosine amide
• 1-(1-Oxohexyl)-L-prolyl-L-tyrosinamide
• N-Caproyl-L-prolyl-L-tyrosineamide

• Inchi： 1S/C20H29N3O4/c1-2-3-4-7-18(25)23-12-5-6-17(23)20(27)22-16(19(21)26)13-14-8-10-15(24)11-9-14/h8-11,16-17,24H,2-7,12-13H2,1H3,(H2,21,26)(H,22,27)/t16-,17-/m0/s1
• InChI Key： ZURZNROGUUVCMD-IRXDYDNUSA-N
• SMILES： O=C([C@@H]1CCCN1C(CCCCC)=O)N[C@H](C(N)=O)CC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 375.21597
• Monoisotopic Mass: 375.21580641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 112.73